Cas no 4442-79-9 (2-cyclohexylethan-1-ol)

• Product Name: 2-cyclohexylethan-1-ol
• CAS No: 4442-79-9
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD00001525
• CID: 45067
• PubChem ID: 87565684
• Update Time: 2025-06-14

2-cyclohexylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexylethanol
• Cyclohexaneethanol
• (2-Hydroxyethyl)cyclohexane
• 2-cyclohexyl-1-ethanol
• 2-cyclohexylethyl alcohol
• cyclohexyl-2-ethanol
• Cyclohexylethanol
• Cyclohexylethyl alcohol
• EINECS 224-672-1
• Ethanol,2-cyclohexyl
• Hexahydrophenylethyl alcohol
• 2-Cyclohexaneethanol
• 2-Cyclohexylethan-1-Ol
• Ethanol, 2-cyclohexyl-
• .beta.-Cyclohexylethyl alcohol
• 2-cyclohexyl-ethanol
• 653AOK9PUO
• QJQZRLXDLORINA-UHFFFAOYSA-N
• Cyclohexane-ethanol
• 2-cyclohexyl ethanol
• 2-(cyclohexyl)ethanol
• 2-cyclohexylethan-1-ol

• MDL： MFCD00001525
• Inchi： 1S/C8H16O/c9-7-6-8-4-2-1-3-5-8/h8-9H,1-7H2
• InChI Key： QJQZRLXDLORINA-UHFFFAOYSA-N
• SMILES： OCCC1CCCCC1
• BRN： 1848152

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.919 g/mL at 25 °C(lit.)
• Melting Point: -20 ºC
• Boiling Point: 206°C
• Flash Point: Fahrenheit: 186.8 ° f < br / > Celsius: 86 ° C < br / >
• Refractive Index: n20/D 1.465(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 20.23000
• LogP: 1.94910
• Solubility: Uncertain

2-cyclohexylethan-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H312
• Warning Statement： P280
• WGK Germany：3
• Hazard Category Code： 21/22
• Safety Instruction： S26-S28-S36/37/39
• RTECS：KK3528000
• Hazardous Material Identification：
• Safety Term：S26;S28;S36/37/39
• Risk Phrases：R21/22
• TSCA：Yes
• Explosive Limit：0.9-6.3%(V)
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-cyclohexylethan-1-ol

Recent Advances in the Study of 2-Cyclohexylethan-1-ol (CAS: 4442-79-9) in Chemical Biology and Pharmaceutical Research

The compound 2-cyclohexylethan-1-ol (CAS: 4442-79-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, fragrance formulation, and material science. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The information presented herein is derived from peer-reviewed journals, patent filings, and industry reports published within the last three years.

Recent studies have highlighted the role of 2-cyclohexylethan-1-ol as a key intermediate in the synthesis of bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel cyclohexyl-based inhibitors targeting inflammatory pathways. The compound's unique structural features, including its hydrophobic cyclohexyl ring and polar hydroxyl group, make it an attractive scaffold for designing molecules with enhanced pharmacokinetic properties.

In the realm of fragrance chemistry, 2-cyclohexylethan-1-ol has been identified as a valuable ingredient due to its mild, floral odor profile. A 2022 patent (US20220169921A1) disclosed its use in long-lasting perfumery compositions, where it acts as a fixative to improve the stability of volatile aromatic compounds. Additionally, advancements in green chemistry have enabled the sustainable production of this compound via biocatalytic routes, as reported in a 2023 ACS Sustainable Chemistry & Engineering article.

From a pharmacological perspective, emerging evidence suggests that derivatives of 2-cyclohexylethan-1-ol exhibit promising antimicrobial and anticancer activities. A recent in vitro study (European Journal of Pharmaceutical Sciences, 2023) revealed that certain analogs of this compound displayed potent activity against multidrug-resistant bacterial strains, with minimal cytotoxicity to human cells. Furthermore, computational docking studies have identified potential interactions between these derivatives and key oncogenic targets, paving the way for future drug development efforts.

Despite these advancements, challenges remain in optimizing the bioavailability and selectivity of 2-cyclohexylethan-1-ol-based therapeutics. Current research is focused on structural modifications, such as the introduction of heteroatoms or chiral centers, to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications in the coming years.

In conclusion, 2-cyclohexylethan-1-ol (CAS: 4442-79-9) represents a multifaceted compound with significant potential across various domains of chemical biology and pharmaceutical science. Ongoing research continues to uncover novel applications and mechanisms of action, reinforcing its importance as a valuable building block in modern chemistry and drug discovery pipelines.